Cas no 1804775-84-5 (4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804775-84-5
• MF: C₈H₄BrF₃INO₂
• MW: 409.926544189453
• CID: 4813758
• Update Time: 2025-07-12

4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4BrF3INO2/c9-1-4-5(3-15)7(14-2-6(4)13)16-8(10,11)12/h2-3H,1H2
• InChI Key： QSCCMEUNOSYAMA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C=O)=C1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

Chemical Profile of 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804775-84-5)

4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of both bromomethyl and iodo substituents on a pyridine core, make it a valuable intermediate for the synthesis of complex molecules. The compound’s trifluoromethoxy group further enhances its reactivity, enabling a wide range of functionalization strategies that are critical for drug discovery and material science applications.

The compound’s molecular structure consists of a pyridine ring substituted at the 3-position with an aldehyde group, while the 4-position is functionalized with a bromomethyl group and the 5-position with an iodo atom. The trifluoromethoxy group at the 2-position introduces electron-withdrawing effects, which can modulate the reactivity of the adjacent functional groups. This combination of substituents makes 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde an excellent candidate for constructing biologically active scaffolds.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in many pharmacologically active agents. The aldehyde functionality in 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde provides a reactive site for condensation reactions with various nucleophiles, including amines and alcohols, facilitating the synthesis of amides and esters. These derivatives are often explored as intermediates in the development of small-molecule drugs.

The bromomethyl and iodo substituents on the pyridine ring offer additional opportunities for further functionalization. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at these positions, expanding the structural diversity of derived compounds. Such transformations are particularly useful in medicinal chemistry for generating libraries of compounds with tailored biological activities.

Recent studies have highlighted the utility of 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of this compound, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity. The trifluoromethoxy group has been shown to enhance binding affinity by influencing electronic properties and hydrophobic interactions within the binding pocket.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides and herbicides due to their ability to interact with biological targets in pests. The structural features of 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde make it a suitable precursor for synthesizing novel agrochemicals that exhibit improved efficacy and environmental safety.

The synthesis of 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation, methylation, and functional group interconversion to introduce the desired substituents at specific positions on the pyridine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is a multifunctional building block that plays a pivotal role in modern synthetic chemistry. Its unique structural attributes and reactivity make it an invaluable tool for drug discovery, agrochemical development, and materials science research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly remain at the forefront of innovation in chemical biology and medicinal chemistry.